Cas no 18372-22-0 (methyl 2-(1H-indol-3-yl)-2-oxoacetate)

• Product Name: methyl 2-(1H-indol-3-yl)-2-oxoacetate
• CAS No: 18372-22-0
• MF: C₁₁H₉NO₃
• MW: 203.194062948227
• MDL: MFCD00047173
• CID: 51024
• PubChem ID: 24873805
• Update Time: 2025-11-02

methyl 2-(1H-indol-3-yl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-(1H-indol-3-yl)-2-oxoacetate
• Indole-3-glyoxylic acid methyl ester
• Methyl Indol-3-Glyoxylate
• Methyl 3-indoleglyoxylate
• Methyl 1H-indol-3-yl(oxo)acetate
• Methyl Indolyl-3-gly
• Methyl Indolyl-3-glyoxylate
• (1H-indol-3-yl)oxoacetic acid methyl ester
• 2-(3-Indolyl)-2-oxoessigsaeure-methylester
• 3-indoleglyoxylic acid methyl ester
• Methyl 2-(indol-3-yl)-2-oxoacetate
• methyl indole-3-glyoxylate
• IGA-OMe
• METHYL (INDOL-3-YL)OXOACETATE
• INDOLE-3-GLYOXYLIC METHYL ESTER
• Methylindole-3-glyoxylate
• Methyl 3-indoleglyoxylate 98%
• VFIJGAWYVXDYLK-UHFFFAOYSA-N
• (1H-Indol-3-yl)-oxo-acetic acid methyl ester
• PubChem18402
• methyl 3-indolylglyoxylate
• CBMicro_025140
• Methyl indoyl-3-glyoxylate
• methyl 3- indolylglyoxylate
• KSC915M4J
• Jsp003769
• Methyl 3-indoleglyoxy
• 2-(1H-indol-3-yl)-2-oxoacetic acid methyl ester
• AM20050438
• SY058558
• AC-2263
• SCHEMBL729076
• FT-0628741
• Methyl 2-(3-Indolyl)-2-oxoacetate
• Indole-3-glyoxylic acid, methyl ester
• methyl 2-(1H-indol-3-yl)-2-oxo-acetate;Methyl 3-indoleglyoxylate
• SB15034
• M3254
• A26815
• Methyl 1H-indol-3-yl(oxo)acetate #
• MFCD00047173
• methyl (1H-indol-3-yl)glyoxalate
• 18372-22-0
• FS-3520
• CCG-12090
• DS-1920
• methyl2-(1H-indol-3-yl)-2-oxoacetate
• BIM-0025047.P001
• I-2810
• DTXSID60343309
• A812812
• methyl 2-(1H-indol-3-yl)-2-oxidanylidene-ethanoate
• 3-indole glyoxylic acid, methyl ester
• Methyl 3-indoleglyoxylate, 98%
• CS-B0429
• EU-0001423
• SR-01000399285
• SR-01000399285-1
• AKOS000583135
• 1H-indole-3-acetic acid, alpha-oxo-, methyl ester
• ALBB-014239
• DTXCID80294389
• methyl 2-(1H-indol-3-yl)-2-oxoacetate

• MDL： MFCD00047173
• Inchi： 1S/C11H9NO3/c1-15-11(14)10(13)8-6-12-9-5-3-2-4-7(8)9/h2-6,12H,1H3
• InChI Key： VFIJGAWYVXDYLK-UHFFFAOYSA-N
• SMILES： O=C(C(=O)OC)C1=CNC2C=CC=CC=21

Computed Properties

• Exact Mass: 203.05800
• Monoisotopic Mass: 203.058243
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 3
• XLogP3: 2.5
• Topological Polar Surface Area: 59.2

Experimental Properties

• Color/Form: solid
• Density: 1.324
• Melting Point: 227-230 °C (lit.)
• Boiling Point: 383.2°C at 760 mmHg
• Flash Point: 185.6°C
• Refractive Index: 1.635
• Stability/Shelf Life: Temperature Sensitive
• PSA: 59.16000
• LogP: 1.52360
• Solubility: Not determined

methyl 2-(1H-indol-3-yl)-2-oxoacetate Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38
• Safety Term：S26;S36
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indole-3-acetic acid derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolyl carboxylic acids and derivatives Indole-3-acetic acid derivatives

Additional information on methyl 2-(1H-indol-3-yl)-2-oxoacetate

Methyl 2-(1H-indol-3-yl)-2-oxoacetate (CAS No. 18372-22-0): A Versatile Indole Derivative with Broad Applications

Methyl 2-(1H-indol-3-yl)-2-oxoacetate (CAS No. 18372-22-0) is a highly valuable indole derivative that has garnered significant attention in pharmaceutical, agrochemical, and material science research. This compound, also known as methyl indole-3-glyoxylate, features a unique molecular structure combining an indole ring with a glyoxylate ester functional group, making it a crucial intermediate in organic synthesis.

The growing interest in indole-based compounds stems from their remarkable biological activities and structural diversity. Recent searches on scientific databases and AI platforms reveal increasing queries about "indole derivatives in drug discovery" and "sustainable synthesis of heterocyclic compounds," highlighting the relevance of methyl 2-(1H-indol-3-yl)-2-oxoacetate in current research trends. Its molecular formula C₁₁H₉NO₃ and molecular weight 203.19 g/mol make it an ideal candidate for various synthetic transformations.

In pharmaceutical applications, methyl 2-(1H-indol-3-yl)-2-oxoacetate serves as a key building block for developing novel tryptophan derivatives and biologically active molecules. Researchers are particularly interested in its potential for creating neuroprotective agents and anti-inflammatory compounds, addressing current healthcare challenges. The compound's electron-rich indole system allows for diverse chemical modifications, enabling the creation of targeted molecular structures.

The agrochemical industry utilizes methyl indole-3-glyoxylate in developing plant growth regulators and eco-friendly pesticides. With increasing global focus on sustainable agriculture and green chemistry, this compound offers opportunities for creating safer crop protection solutions. Its structural features contribute to improved biodegradability profiles compared to traditional agrochemicals.

Material scientists have explored 18372-22-0 for developing organic semiconductors and photovoltaic materials. The compound's conjugated π-system and electron-donating properties make it valuable in organic electronics, particularly in the development of light-emitting diodes (OLEDs) and solar cell components. This aligns with current market demands for renewable energy technologies and energy-efficient displays.

Synthetic methodologies for methyl 2-(1H-indol-3-yl)-2-oxoacetate have evolved significantly, with recent emphasis on catalyst-free reactions and microwave-assisted synthesis. These advancements address the growing need for environmentally benign processes in chemical manufacturing. The compound typically appears as a pale yellow crystalline powder with good stability under standard storage conditions.

Quality control of CAS 18372-22-0 involves advanced analytical techniques including HPLC purity analysis, mass spectrometry, and NMR spectroscopy. Current market trends show increasing demand for high-purity indole derivatives, driven by stringent regulatory requirements in pharmaceutical applications. Proper handling includes standard laboratory precautions, with no special storage requirements beyond protection from moisture.

The commercial availability of methyl indole-3-glyoxylate has expanded significantly, with suppliers offering various packaging options from gram-scale quantities for research to kilogram quantities for industrial applications. Pricing trends reflect the compound's growing importance in specialty chemical markets, with stable supply chains established among major chemical producers.

Future research directions for methyl 2-(1H-indol-3-yl)-2-oxoacetate include exploration of its biocatalytic transformations and applications in combinatorial chemistry. The compound's versatility positions it as a valuable tool in medicinal chemistry and materials science, particularly in developing targeted therapies and advanced functional materials.

Environmental considerations for 18372-22-0 indicate favorable ecological profiles compared to many synthetic intermediates. Recent studies focus on its biodegradation pathways and environmental fate, important factors in developing green chemistry solutions. These aspects contribute to its growing popularity in sustainable chemical processes.

In conclusion, methyl 2-(1H-indol-3-yl)-2-oxoacetate represents a versatile and valuable chemical entity with wide-ranging applications across multiple industries. Its unique structural features, combined with current research trends toward sustainable chemistry and targeted biological activities, ensure its continued importance in scientific and industrial applications. The compound's commercial availability and well-established synthesis methods make it accessible for various research and development purposes.